Orthosilicic acid
Cat. No. B154888
M. Wt: 96.11 g/mol
InChI Key: RMAQACBXLXPBSY-UHFFFAOYSA-N
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Patent
US04089883
Procedure details
About 150 parts by weight of sodium metasilicate pentahydrate are slowly added to about 75 parts by weight of concentrated sulfuric acid while agitating and keeping the temperature below 100° C. The reaction takes place under ambient pressure; oxygen is evolved and the reaction is complete in 1 to 2 hours, thereby producing a white granular silicic acid compound and sodium sulfate. The mixture is washed with water and filtered to remove the salt and water, thereby recovering the silicic acid compound. The silicic acid compound is air dried at 25° to 75° C.
Name
sodium metasilicate pentahydrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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O.O.O.O.O.[O-:6][Si:7]([O-:9])=[O:8].[Na+:10].[Na+].[S:12](=[O:16])(=[O:15])([OH:14])[OH:13].O=O>>[Si:7]([OH:13])([OH:9])([OH:6])[OH:8].[S:12]([O-:16])([O-:15])(=[O:14])=[O:13].[Na+:10].[Na+:10] |f:0.1.2.3.4.5.6.7,11.12.13|
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Inputs
Step One
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Name
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sodium metasilicate pentahydrate
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O.O.O.O.O.[O-][Si](=O)[O-].[Na+].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O=O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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while agitating
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the temperature below 100° C
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Outcomes
Product
Details
Reaction Time |
1.5 (± 0.5) h |
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Name
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Type
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product
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Smiles
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[Si](O)(O)(O)O
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Name
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Type
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product
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Smiles
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S(=O)(=O)([O-])[O-].[Na+].[Na+]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
